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Compound of Interest

Compound Name:
1,4-Benzenediamine, 2-nitro-N1-

phenyl-

Cat. No.: B1310069 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the safe disposal of 1,4-
Benzenediamine, 2-nitro-N1-phenyl-, a chemical that requires careful management due to its

potential hazards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent risks

associated with 1,4-Benzenediamine, 2-nitro-N1-phenyl-. This compound is suspected of

causing genetic defects and may be harmful if inhaled, ingested, or absorbed through the skin.

[1] It can also cause irritation to the skin and eyes.[2] In the event of a fire, it can emit toxic

fumes.[3]

Personal Protective Equipment (PPE) is mandatory when handling this substance. A

comprehensive safety setup includes:

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary to prevent

inhalation of dust or vapors.[2]

Eye Protection: Chemical safety goggles are required to protect against splashes and

airborne particles.[1][2]
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Hand Protection: Compatible chemical-resistant gloves are essential to prevent skin contact.

[1][2]

Protective Clothing: A lab coat or other protective clothing should be worn. In case of a spill,

rubber boots and heavy rubber gloves are recommended.[2]

An emergency safety shower and eye bath should be readily accessible in the handling area.

[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of 1,4-Benzenediamine, 2-nitro-N1-phenyl- is through a

licensed professional waste disposal service.[2] Adherence to local, state, and federal

regulations is critical throughout the disposal process.

Consult a Licensed Professional: The first and most critical step is to contact a certified

waste disposal company that is experienced in handling hazardous chemical waste.[2] They

will provide specific guidance based on the quantity and form of the chemical waste.

Waste Treatment Options:

Incineration: A common method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with a scrubber.[2]

Licensed Disposal Company: Surplus and non-recyclable solutions should be offered to a

licensed disposal company for proper management.[2]

Handling of Contaminated Materials:

Packaging: Any packaging that has come into contact with the chemical should be treated

as unused product and disposed of accordingly.[2]

Spills: In the case of a small spill, the solid material should be dampened with acetone to

prevent dust from becoming airborne. The dampened material should then be carefully

transferred to a suitable, sealed container for disposal.[3] Any remaining residue should be

picked up with absorbent paper also dampened with acetone.[3]
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Contaminated Clothing: All contaminated clothing and absorbent materials must be sealed

in a vapor-tight plastic bag for eventual disposal.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key information regarding 1,4-
Benzenediamine, 2-nitro-N1-phenyl-.

Property Data

CAS Number 5307-14-2

Molecular Formula C6H7N3O2

Molecular Weight 153.14 g/mol

Appearance Solid

Water Solubility <0.1 g/100 mL at 22°C

Incompatible Agents Strong oxidizing agents

Hazard Statements Suspected of causing genetic defects.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,4-
Benzenediamine, 2-nitro-N1-phenyl-.
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Start: Disposal of 1,4-Benzenediamine,
 2-nitro-N1-phenyl-

Step 1: Wear Appropriate PPE
(Respirator, Goggles, Gloves)

Step 2: Assess Waste Type

Unused Product / Surplus

Chemical Waste

Contaminated Materials
(Packaging, Spill Debris)

Solid Waste

Step 3: Contact Licensed
Waste Disposal Service

Dispose of as Unused Product

Option A: Incineration with
Combustible Solvent

Option B: Transfer to
Licensed Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Disposal workflow for 1,4-Benzenediamine, 2-nitro-N1-phenyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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